Cas no 19010-47-0 (Guanidine, N,N'''-1,6-hexanediylbis-)

Guanidine, N,N'''-1,6-hexanediylbis- Properties

Names and Identifiers

• Guanidine, N,N'''-1,6-hexanediylbis-
• 1,1'-Hexamethylenebisguanidine
• 1,6-Diguanidinohexane
• NS00044241
• CHEMBL75214
• SCHEMBL1923256
• 2-[6-(diaminomethylideneamino)hexyl]guanidine
• 1,1'-(Hexane-1,6-diyl)diguanidine
• DTXSID00873857
• N-(6-Guanidino-hexyl)-guanidine
• 1,1/'-Hexamethylenebisguanidine
• BDBM50032489
• 19010-47-0
• +Expand

• InChIKey： WBLYUCKTWSGGBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H20N6/c9-7(10)13-5-3-1-2-4-6-14-8(11)12/h1-6H2,(H4,9,10,13)(H4,11,12,14)
• SMILES： NC(NCCCCCCNC(=N)N)=N

Computed Properties

• Exact Mass: 200.1752
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 200.17494466g/mol
• Heavy Atom Count: 14
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 123.8